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Compound of Interest

Compound Name: Pentryl

Cat. No.: B1208548 Get Quote

A comprehensive review of available performance data for the explosive compound Pentryl,
juxtaposed with modern counterparts such as PETN, RDX, HMX, and CL-20. This guide

provides a quantitative comparison of key performance metrics, details of experimental

methodologies, and visual representations of chemical structures and evaluation workflows to

support researchers in the field of energetic materials.

Pentryl, a powerful explosive organic compound, historically demonstrated notable

performance characteristics. This guide provides a comparative literature review of its

performance data against established and modern high explosives, including Pentaerythritol

Tetranitrate (PETN), Research Department Explosive (RDX), High-Melting Explosive (HMX),

and the more recent 2,4,6,8,10,12-Hexanitro-2,4,6,8,10,12-hexaazaisowurtzitane (CL-20). The

data presented is collated from various historical and contemporary sources, and while direct

comparative studies under identical conditions are scarce, this analysis aims to provide a

valuable overview for researchers, scientists, and professionals in drug development and

energetic materials.

Comparative Performance Data
The following table summarizes key performance parameters for Pentryl and a selection of

modern high explosives. It is important to note that the data has been compiled from various

sources and experimental conditions may not be identical, which can influence the results.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1208548?utm_src=pdf-interest
https://www.benchchem.com/product/b1208548?utm_src=pdf-body
https://www.benchchem.com/product/b1208548?utm_src=pdf-body
https://www.benchchem.com/product/b1208548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Explosive
Chemical
Formula

Density
(g/cm³)

Velocity
of
Detonatio
n (VoD)
(m/s)

Detonatio
n
Pressure
(GPa)

Trauzl
Test (cm³)

Lead
Block
Compres
sion (mm)

Pentryl C₈H₆N₆O₁₀ 0.80 5000[1]
Not

Available
15.8[1] 18.5[1]

PETN C₅H₈N₄O₁₂ 1.76 8400[2]

~21.2 (for

a PBX with

86%

PETN)[3]

52.3[4] ~19.63

RDX C₃H₆N₆O₆ 1.762 8550
Not

Available
48[4] ~17.17

HMX C₄H₈N₈O₈ 1.89 9100
Not

Available
48[4]

Not

Available

CL-20
C₆H₆N₁₂O₁

₂

1.916 (for

C-1

explosive)

~9190 (for

C-1

explosive)

~31 (for

CL-20/Al

explosives)

[5]

Not

Available

Not

Available

TNT (for

reference)
C₇H₅N₃O₆ 1.60 6900

Not

Available
12.2[1] 14.8[1]

Tetryl (for

reference)
C₇H₅N₅O₈ 1.71 7570

Not

Available
13.8[1] 16.6[1]

Note: The density at which the Velocity of Detonation was measured is provided where

available, as this significantly influences the value.

Experimental Protocols
The performance data presented in this guide are derived from several standardized

experimental tests designed to characterize the power and brisance of explosive materials. The

general methodologies for these tests are outlined below.
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Test General Protocol

Velocity of Detonation (VoD) Measurement

The velocity at which a detonation wave

propagates through an explosive is a key

performance indicator. Common methods

include the D'Autriche method, where the time

difference of arrival of the detonation wave at

two points is measured using a detonating cord

of known velocity.[6][7] Modern techniques often

employ electronic probes or fiber optics placed

at precise intervals along the explosive charge

to record the time of passage of the detonation

front.[8] The explosive sample is typically

confined in a tube to ensure a stable detonation.

Trauzl Lead Block Test

This test measures the relative explosive power

or "strength" of an explosive. A 10-gram sample

of the explosive is placed in a cavity within a

standardized lead block (typically 200 mm in

diameter and 200 mm high).[4][9] The cavity is

then stemmed with a material like sand, and the

explosive is detonated. The resulting

enlargement of the cavity is measured by filling

it with water and recording the volume increase

in cubic centimeters.[4][9][10]

Hess Lead Block Compression Test

This test is used to determine the brisance, or

shattering effect, of an explosive. A cylindrical

lead block of specified dimensions (e.g., 60 mm

height, 40 mm diameter) is placed on a solid

base.[11] A sample of the explosive (often 50

grams) is placed on a steel plate on top of the

lead cylinder and detonated.[11] The resulting

compression (shortening) of the lead cylinder is

measured in millimeters.[12]

Detonation Pressure Measurement Detonation pressure is the pressure at the

detonation front. It can be determined using

various techniques, including the impedance
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matching method, where the shock wave from

the detonating explosive is transmitted into a

material with a known shock Hugoniot (a curve

relating shock velocity to particle velocity). By

measuring the shock velocity in the witness

material (often using optical probes), the particle

velocity and subsequently the detonation

pressure can be calculated.[3]

Visualizing Explosive Characteristics and
Evaluation
To further aid in the understanding of the relationships between explosive properties and the

processes for their evaluation, the following diagrams are provided.

Key Performance Parameters of High Explosives
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Key performance parameters of high explosives.

General Workflow for Explosive Performance Evaluation
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General workflow for explosive performance evaluation.

Chemical Structures of Pentryl and Modern Explosives
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Chemical structures of selected explosives.

Discussion
The available data indicates that Pentryl is a powerful explosive, outperforming classic

explosives like TNT and Tetryl in both the Trauzl and lead block compression tests.[1] However,

when compared to modern high explosives such as PETN, RDX, HMX, and CL-20, Pentryl's
performance, particularly its reported detonation velocity of 5000 m/s at a density of 0.80 g/cm³,

is significantly lower.[1] It is crucial to recognize that detonation velocity is highly dependent on

the density of the explosive charge. The densities at which the modern explosives' high

velocities are reported are substantially greater, typically in the range of 1.7 to 1.9 g/cm³. A

direct comparison of detonation velocity at similar densities would be necessary for a more

conclusive assessment.

The Trauzl and lead block compression data for Pentryl, while dated, suggest a considerable

explosive strength and brisance. A direct comparison with modern explosives in these specific

tests is challenging due to the scarcity of recent, standardized data for all compounds.

In conclusion, while Pentryl was a potent explosive in its time, the advent of modern high

explosives like PETN, RDX, HMX, and particularly CL-20, has led to materials with significantly

higher detonation velocities and pressures, indicative of superior performance for many

applications. Further research involving the synthesis and standardized testing of Pentryl
would be required to provide a definitive and direct comparison against the current state-of-the-

art energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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